Cas no 67846-56-4 (Vibracolor Moonlight Blue)

• Product Name: Vibracolor Moonlight Blue
• CAS No: 67846-56-4
• MF: C₁₅H₁₆ClN₃O₂
• MW: 305.759442329407
• CID: 967352
• Update Time: 2026-04-29

Vibracolor Moonlight Blue Chemical and Physical Properties

Names and Identifiers

• 3-amino-7-(dimethylamino)-2-methoxyphenoxazin-5-ium chloride
• (7-amino-8-methoxyphenoxazin-3-ylidene)-dimethylazanium,chloride
• N-(7-amino-8-methoxy-3H-phenoxazin-3-ylidene)-N-methylmethanaminium chloride
• Phenoxazin-5-ium, 3-amino-2-methoxy-7-dimethylamino-, chloride
• Phenoxazin-5-ium, 3-amino-7-(dimethylamino)-2-methoxy-, chloride
• Phenoxazin-5-ium, 3-amino-7-(dimethylamino)-2-methoxy-, chloride (1:1)
• Vibracolor Moonlight Blue

Computed Properties

• Exact Mass: 288.968

Experimental Properties

• PSA: 58.96

Additional information on Vibracolor Moonlight Blue

Phthalocyanine Blue: A Comprehensive Overview

The compound with CAS No. 67846-56-4, commonly referred to as Phthalocyanine Blue, is a highly pigmented organic material that has garnered significant attention in various industrial and scientific applications. This compound, often marketed under the product name Vibracolor Moonlight Blue, is renowned for its vibrant blue hue and exceptional stability, making it a preferred choice in numerous fields such as coatings, plastics, textiles, and electronics.

Phthalocyanine Blue belongs to the broader family of phthalocyanine compounds, which are characterized by their unique molecular structure. The molecule consists of a central metal atom (commonly copper) surrounded by a macrocyclic ligand composed of nitrogen and carbon atoms. This structure imparts the compound with its distinctive color and remarkable chemical properties. Recent studies have highlighted the potential of Phthalacianine Blue in advanced materials science, particularly in the development of organic light-emitting diodes (OLEDs) and photovoltaic devices.

The synthesis of Phthalocianine Blue involves a multi-step process that typically begins with the preparation of phthalonitrile derivatives. These intermediates undergo cyclization reactions to form the macrocyclic structure, which is subsequently complexed with a metal ion to yield the final product. Researchers have explored various synthetic pathways to optimize the yield and purity of Phthalocianine Blue, with recent advancements focusing on green chemistry approaches to minimize environmental impact.

One of the most notable applications of Vibracolor Moonlight Blue is in the coatings industry, where it serves as a high-performance pigment for automotive paints and industrial coatings. Its excellent color retention and resistance to UV degradation make it ideal for outdoor applications. In addition, Phthalocianine Blue has found utility in the textile industry as a dye for synthetic fibers, offering superior colorfastness and washability.

Recent research has delved into the electronic properties of Phthalocianine Blue, revealing its potential as a semiconductor material in organic electronics. Studies have demonstrated that the compound exhibits semiconducting behavior, making it a candidate for use in thin-film transistors and sensors. Furthermore, its ability to absorb visible light has led to investigations into its role in photocatalysis and energy conversion technologies.

In conclusion, Phthalocianine Blue (CAS No. 67846-56-4) or Vibracolor Moonlight Blue stands as a testament to the versatility of phthalocyanine compounds in modern materials science. Its unique properties and wide range of applications continue to drive innovation across various industries. As research progresses, new avenues for exploiting this compound's potential are expected to emerge, solidifying its position as a cornerstone material in both traditional and cutting-edge technologies.